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Compound of Interest

Compound Name: 1-Ethynyl-4-methyl-2-nitrobenzene

Cat. No.: B3002360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for the synthesis and potential

applications of 1-Ethynyl-4-methyl-2-nitrobenzene, a versatile building block in medicinal

chemistry and materials science.

Chemical Properties and Data
Table 1: Physicochemical Properties of 1-Ethynyl-4-methyl-2-nitrobenzene
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Property Value Reference

CAS Number 875768-16-4 [1]

Molecular Formula C₉H₇NO₂ [1]

Molecular Weight 161.16 g/mol [1]

Appearance
Not explicitly available, likely a

solid

Melting Point Not explicitly available

Boiling Point Not explicitly available

Solubility

Not explicitly available, likely

soluble in common organic

solvents

Table 2: Spectroscopic Data for the structurally related 1-Ethynyl-4-nitrobenzene

(Note: This data is for a closely related compound and should be used for comparative

purposes only)

Spectroscopy Characteristic Peaks Reference

¹H NMR (CDCl₃)
δ 8.19 (d, J=8.4 Hz, 2H), 7.64

(d, J=8.7 Hz, 2H), 3.36 (s, 1H)
[2]

¹³C NMR (CDCl₃)

Signals for aromatic carbons

and two sp-hybridized alkyne

carbons

[3]

IR Spectroscopy

Characteristic peaks for C≡C-

H (alkyne), C-NO₂ (nitro), and

aromatic C-H stretches

[3][4]

Mass Spectrometry

Molecular ion peak

corresponding to the molecular

weight

[3]
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Experimental Protocols
Protocol 1: Synthesis of 1-Ethynyl-4-methyl-2-
nitrobenzene via Sonogashira Coupling
This protocol is adapted from a procedure for a similar compound and outlines a two-step

synthesis involving a Sonogashira cross-coupling reaction followed by deprotection.[2] The

Sonogashira coupling is a reliable method for forming carbon-carbon bonds between a terminal

alkyne and an aryl or vinyl halide.[5][6]

Step 1: Sonogashira Coupling of 1-Bromo-4-methyl-2-nitrobenzene with Ethynyltrimethylsilane
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1-Bromo-4-methyl-2-nitrobenzene

Reaction Mixture

Ethynyltrimethylsilane

Pd Catalyst (e.g., Pd(PPh₃)₂Cl₂)

Cu(I) Cocatalyst (e.g., CuI)

Base (e.g., NEt₃)

Solvent (e.g., THF or Toluene)

Inert Atmosphere (N₂ or Ar)

Stirring at Elevated Temperature Work-up and Purification 1-((Trimethylsilyl)ethynyl)-4-methyl-2-nitrobenzene

1-((Trimethylsilyl)ethynyl)-4-methyl-2-nitrobenzene

Reaction MixtureDeprotecting Agent (e.g., TBAF or K₂CO₃/MeOH)

Solvent (e.g., THF or Methanol)

Stirring at Room Temperature Work-up and Purification 1-Ethynyl-4-methyl-2-nitrobenzene
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1-Ethynyl-4-methyl-2-nitrobenzene

Reaction Mixture

Organic Azide (R-N₃)

Copper(I) Catalyst (e.g., CuI or in situ from CuSO₄/Sodium Ascorbate)

Solvent (e.g., Cyrene™, t-BuOH/H₂O)

Stirring at Room Temperature Work-up and Purification 1,4-Disubstituted 1,2,3-Triazole

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3002360#detailed-experimental-protocol-for-1-
ethynyl-4-methyl-2-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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